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Compound of Interest

Compound Name: Chloromethyl methyl carbonate

Cat. No.: B127136

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the use of Chloromethyl methyl carbonate (CAS 40510-81-4), a reagent often
used in the preparation of prodrugs. Adherence to these protocols is critical to ensure personal
safety and maintain a secure laboratory environment.

Chloromethyl methyl carbonate is a highly flammable liquid and vapor that can cause severe
skin burns and eye damage and is harmful if swallowed.[1][2] Understanding and implementing
proper personal protective equipment (PPE) protocols, handling procedures, and disposal
plans are non-negotiable aspects of working with this chemical.

Essential Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling Chloromethyl methyl carbonate.
The following table summarizes the recommended equipment to protect against its various
hazards.
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Protection Type Specific Recommendations Rationale & Citations

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or To protect against splashes
Eye/Face Protection NIOSH (US) standards. A full- and vapors that can cause

face shield should be used serious eye damage.[1][3]

when there is a risk of

splashing.

- Gloves: Wear chemical-

impermeable gloves (e.g.,

Butyl rubber, Neoprene, or

Viton). Gloves must be

inspected prior to use. Wash To prevent skin contact, which
Skin Protection and dry hands after handling. can result in severe burns and

[3] - Protective Clothing: Wear irritation.[1][4]

fire/flame resistant and

impervious clothing, such as a

lab coat or a chemical-resistant

apron.[3]

Use only in a well-ventilated

area, such as a chemical fume ]
o To protect against the
hood.[1][4] If exposure limits ) ]
) ) o inhalation of harmful vapors,
Respiratory Protection are exceeded or irritation is _ _
) which may cause respiratory
experienced, use a full-face o
) ) ) irritation.[2]
respirator with an appropriate

cartridge.[3]

Note: As of the latest safety data, specific occupational exposure limits (OSHA PEL, NIOSH
REL, ACGIH TLV) for Chloromethyl methyl carbonate have not been established.[1]
Therefore, it is imperative to handle this chemical with the utmost caution and always in a well-
ventilated area.

Operational Plan: From Handling to Disposal
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A systematic approach to handling Chloromethyl methyl carbonate minimizes the risk of
exposure and accidents.

1. Preparation and Handling:

e Always handle Chloromethyl methyl carbonate in a well-ventilated place, preferably within
a certified chemical fume hood.[3][4]

o Wear all prescribed personal protective equipment before handling.[1][5]

o Ensure that an eyewash station and safety shower are readily accessible.[1]

o Use non-sparking tools and take precautionary measures against static discharge.[3][5]
e Avoid contact with skin, eyes, and clothing.[1]

e Do not eat, drink, or smoke in the handling area.[1]

o Keep the container tightly closed when not in use.[1]

2. Storage:

o Store the container in a dry, cool, and well-ventilated place.[1][3]

o Keep away from sources of ignition, heat, and incompatible materials such as oxidizing
agents.[1][5]

e Store in a locked cabinet or other secure area.[1]
3. Disposal:
» Dispose of contents and container to an approved waste disposal plant.[1]

e The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[3]

e Do not discharge into sewer systems or contaminate water, foodstuffs, or feed.[3]
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Emergency Procedures: Spills and Exposure

In the event of a spill or exposure, immediate and correct action is critical.

First-Aid Measures:

Exposure Type Immediate Action Citations
Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [3]

artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove all
contaminated clothing. Wash
the affected area with plenty of
soap and water for at least 15
minutes. Seek immediate

medical attention.

[1]3]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

[1]3]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Call a
poison control center or doctor

immediately.

[1](3]

Spill Response Workflow:

© 2025 BenchChem. All rights reserved.

4/7

Tech Support


https://www.echemi.com/sds/chloromethyl-methyl-carbonate-pd180727159686.html
https://aksci.com/sds/0229AP_SDS.pdf
https://www.echemi.com/sds/chloromethyl-methyl-carbonate-pd180727159686.html
https://aksci.com/sds/0229AP_SDS.pdf
https://www.echemi.com/sds/chloromethyl-methyl-carbonate-pd180727159686.html
https://aksci.com/sds/0229AP_SDS.pdf
https://www.echemi.com/sds/chloromethyl-methyl-carbonate-pd180727159686.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

The following diagram outlines the procedural steps for managing a Chloromethyl methyl
carbonate spill.

Evacuate non-essential personnel
and ensure area is well-ventilated

:

Don appropriate PPE:
- Full-face respirator

- Chemical-resistant gloves
- Impervious clothing

:

Remove all sources of ignition

,

Contain the spill with inert material
(e.g., sand, vermiculite)

|

Carefully collect the absorbed material
using non-sparking tools

,

Place collected waste into a suitable,
labeled, and closed container for disposal

:

Decontaminate the spill area

,

Dispose of waste through
a licensed chemical waste handler

Spill Managed

Click to download full resolution via product page

Caption: Workflow for handling a Chloromethyl methyl carbonate spill.
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By adhering to these safety protocols and operational plans, researchers can mitigate the risks
associated with Chloromethyl methyl carbonate and ensure a safe and productive laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-chloromethyl-methyl-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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